Cas no 1069114-83-5 (Methyl 2-(2-bromo-4-methylphenyl)acetate)
1069114-83-5 structure
Product Name:Methyl 2-(2-bromo-4-methylphenyl)acetate
CAS No:1069114-83-5
MF:C10H11BrO2
MW:243.097142457962
CID:2102694
Update Time:2023-08-03
Methyl 2-(2-bromo-4-methylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-bromo-4-methyl-, methyl
- methyl 2-(2-bromo-4-methylphenyl)acetate
- XFWDNOQWXXCPMF-UHFFFAOYSA-N
- Methyl 2-(2-bromo-4-methylphenyl)acetate
-
- Inchi: 1S/C10H11BrO2/c1-7-3-4-8(9(11)5-7)6-10(12)13-2/h3-5H,6H2,1-2H3
- InChI Key: XFWDNOQWXXCPMF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Topological Polar Surface Area: 26.3
Methyl 2-(2-bromo-4-methylphenyl)acetate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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